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Compound of Interest

Compound Name: Anhydroecgonine

Cat. No.: B8767336 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of anhydroecgonine. Researchers, scientists, and drug development

professionals must adhere to strict federal and local regulations due to the controlled and

hazardous nature of this compound. This guide outlines procedures for the safe handling and

disposal of both DEA-exempt and non-exempt anhydroecgonine preparations.

Executive Summary
Anhydroecgonine is a pyrolysis product of cocaine and is also used as a chemical

intermediate. It is classified as a Schedule II controlled substance by the U.S. Drug

Enforcement Administration (DEA). However, it is often supplied to researchers in a DEA-

exempt preparation, typically a dilute solution in acetonitrile. The proper disposal route for

anhydroecgonine is contingent on its regulatory status. Non-exempt anhydroecgonine must

be disposed of in a manner that renders it "non-retrievable" in accordance with DEA

regulations, primarily through a licensed reverse distributor or incineration. DEA-exempt

preparations, while not subject to controlled substance disposal regulations, must be treated as

hazardous chemical waste due to the toxicity of both anhydroecgonine and its common

solvent, acetonitrile.

Safety and Handling Precautions
Before initiating any disposal procedures, it is critical to observe the following safety

precautions:
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat.

Ventilation: All handling and disposal procedures should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.

Spill Kit: Ensure a spill kit appropriate for flammable and toxic chemicals is readily available.

Avoid Inhalation and Contact: Anhydroecgonine is toxic if swallowed or inhaled and harmful

in contact with skin.[1] Avoid generating dust or aerosols.

Quantitative Data Summary
The following table summarizes key quantitative data for anhydroecgonine and its common

solvent, acetonitrile.

Property
Anhydroecgonine Methyl
Ester

Acetonitrile

Molecular Formula C₁₀H₁₅NO₂ C₂H₃N

Molecular Weight 181.23 g/mol 41.05 g/mol

Physical State Solid Liquid

Hazards

Toxic if swallowed, Toxic if

inhaled, Harmful in contact

with skin, Causes serious eye

irritation, May cause an allergic

skin reaction.[1]

Highly flammable liquid and

vapor, Harmful if swallowed, in

contact with skin or if inhaled,

Causes serious eye irritation.

Primary Disposal Route

DEA regulations for Schedule

II substances (non-exempt);

Hazardous chemical waste

(exempt).

Hazardous chemical waste

(incineration).
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The appropriate disposal procedure for anhydroecgonine depends on whether the material is

a DEA-exempt preparation.

Disposal of Non-Exempt Anhydroecgonine (Schedule II
Controlled Substance)
Disposal of non-exempt anhydroecgonine must adhere to DEA regulations for Schedule II

controlled substances. The primary principle is that the substance must be rendered "non-

retrievable," meaning it cannot be readily isolated or re-used.

Method 1: Reverse Distributor

This is the most common and recommended method for laboratories.

Contact a DEA-Registered Reverse Distributor: Your institution's Environmental Health and

Safety (EHS) department can provide a list of approved reverse distributors.

Complete DEA Form 41: This form documents the substances being disposed of. The

reverse distributor will provide guidance on completing this form.

Packaging and Transfer: Follow the reverse distributor's instructions for securely packaging

the anhydroecgonine. For Schedule II substances, a DEA Form 222 may be required for

the transfer.

Record Keeping: Maintain all disposal records, including the completed DEA Form 41, for a

minimum of two years.

Method 2: Incineration

Incineration is the only disposal method explicitly stated by the DEA to meet the "non-

retrievable" standard. This is typically carried out by a licensed hazardous waste disposal

facility.

Contact your EHS Department: Arrange for the collection of the anhydroecgonine waste by

your institution's hazardous waste program.
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Proper Labeling: Ensure the waste container is clearly labeled as "Hazardous Waste," and

includes the chemical name and concentration.

Documentation: Your EHS department will handle the necessary manifests for transport to a

licensed incineration facility.

Disposal of DEA-Exempt Anhydroecgonine Preparations
DEA-exempt preparations of anhydroecgonine are typically dilute solutions in a solvent such

as acetonitrile. While not subject to DEA controlled substance disposal regulations, the waste is

still considered hazardous due to the toxicity of anhydroecgonine and the flammability and

toxicity of acetonitrile.

On-Site Chemical Destruction (for small quantities in solution)

This protocol is for the chemical destruction of small quantities of anhydroecgonine in a

research setting. Anhydroecgonine is known to undergo hydrolysis at a basic pH. This

procedure utilizes a strong base to break down the anhydroecgonine molecule.

Materials:

Anhydroecgonine in acetonitrile solution

Sodium hydroxide (NaOH) or potassium hydroxide (KOH)

Water

Stir plate and stir bar

Appropriate glass beaker or flask

pH paper or pH meter

Procedure:

Dilution: In a chemical fume hood, dilute the anhydroecgonine/acetonitrile solution with

water to a concentration of less than 1 mg/mL of anhydroecgonine.
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Basification: While stirring, slowly add a concentrated solution of NaOH or KOH to the diluted

anhydroecgonine solution. Monitor the pH, aiming for a final pH of >12.

Reaction: Allow the basic solution to stir at room temperature for at least 24 hours to ensure

complete hydrolysis of the anhydroecgonine.

Neutralization: After 24 hours, neutralize the solution by slowly adding a dilute acid (e.g.,

hydrochloric acid or sulfuric acid) until the pH is between 6 and 8.

Disposal: The resulting neutralized solution, which now contains the hydrolysis products of

anhydroecgonine and acetonitrile, should be collected as hazardous waste for disposal via

your institution's EHS department.

Experimental Workflow and Decision Diagram
The following diagrams illustrate the logical flow of the disposal process.

Start: Anhydroecgonine Waste Is the Anhydroecgonine
 a DEA-exempt preparation?

Treat as Schedule II
 Controlled SubstanceNo

Treat as Hazardous
 Chemical Waste

Yes

Contact Reverse Distributor
 or EHS for Incineration

On-site Chemical Destruction
 (Base Hydrolysis)

Final Disposal

Click to download full resolution via product page

Caption: Decision workflow for anhydroecgonine disposal.
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Caption: On-site chemical destruction protocol workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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